N-(2-bromobenzyl)-2-(5-cyano-6-oxo-2-(p-tolyl)pyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[(2-bromophenyl)methyl]-2-[5-cyano-2-(4-methylphenyl)-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C21H17BrN4O2/c1-14-6-8-15(9-7-14)20-25-12-17(10-23)21(28)26(20)13-19(27)24-11-16-4-2-3-5-18(16)22/h2-9,12H,11,13H2,1H3,(H,24,27)
• InChI Key: QSQFUXKBTJFCLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC=C(C(=O)N2CC(=O)NCC3=CC=CC=C3Br)C#N
• Molecular Formula: C21H17BrN4O2
• Molecular Weight: 437.3 g/mol

Description

N-(2-bromobenzyl)-2-(5-cyano-6-oxo-2-(p-tolyl)pyrimidin-1(6H)-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known for its ability to inhibit the activity of certain enzymes, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Pyrimidine Derivatives in Cancer Treatment

Pyrimidine derivatives, including those related to the structure of the compound , have been extensively studied for their potential in cancer treatment. Research has focused on the design, chemistry, cytotoxicity, and antitumor activity of agents based on pyrimidine or related ring systems. Pyrimidine-based compounds have shown promise as a new class of antitumor agents, with advantages over other agents due to their unique mechanisms of action, such as DNA alkylation and topoisomerase II inhibition (Skibo, 1998).

Biological Effects and Toxicity

The biological effects and toxicity of pyrimidine derivatives have also been a subject of research, aiming to understand the consequences of exposure in humans. Studies have highlighted the importance of assessing the toxicological profiles of these compounds to ensure their safe use in pharmaceutical applications (Kennedy, 2001).

Synthetic Hypnotics and Sedatives

Certain pyrimidine derivatives have been investigated for their use as hypnotics and sedatives. Zaleplon, a non-benzodiazepine hypnotic agent, is an example of a pyrimidine-based compound utilized in the short-term treatment of insomnia. Its pharmacology suggests a reduced risk of tolerance compared to other hypnotics, showcasing the therapeutic potential of pyrimidine derivatives in sleep disorders (Heydorn, 2000).

Advanced Synthesis Techniques

Recent advancements in synthetic chemistry have facilitated the development of complex pyrimidine derivatives, which are crucial for pharmaceutical and medicinal chemistry. The synthesis of pyrimidine scaffolds, especially those with specific substitutions, is critical for creating novel compounds with targeted biological activities (Parmar, Vala, & Patel, 2023).